Cas no 261762-54-3 (2-Chloro-3,6-difluorophenylacetonitrile)
261762-54-3 structure
Product Name:2-Chloro-3,6-difluorophenylacetonitrile
CAS No:261762-54-3
MF:C8H4ClF2N
MW:187.573867797852
MDL:MFCD01631447
CID:2161938
PubChem ID:2773574
Update Time:2025-04-21
2-Chloro-3,6-difluorophenylacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-chloro-3,6-difluorophenyl)acetonitrile
- 2-Chloro-3,6-difluorophenylacetonitrile
- CS-0267870
- JS-4199
- Benzeneacetonitrile, 2-chloro-3,6-difluoro-
- SY074539
- 261762-54-3
- DTXSID50378564
- AKOS006230403
- SCHEMBL20534425
- MFCD01631447
- DB-239891
- EN300-1967646
-
- MDL: MFCD01631447
- Inchi: 1S/C8H4ClF2N/c9-8-5(3-4-12)6(10)1-2-7(8)11/h1-2H,3H2
- InChI Key: GXDOFQJKWADWAG-UHFFFAOYSA-N
- SMILES: ClC1C(=CC=C(C=1CC#N)F)F
Computed Properties
- Exact Mass: 187.0000331g/mol
- Monoisotopic Mass: 187.0000331g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 23.8Ų
2-Chloro-3,6-difluorophenylacetonitrile Security Information
- Hazard Statement: Toxic
- Hazardous Material transportation number:3276
- Hazard Category Code: 20/21/22-36/37/38
- Safety Instruction: 26-37/39
-
Hazardous Material Identification:
- HazardClass:TOXIC
2-Chloro-3,6-difluorophenylacetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 002271-1g |
2-Chloro-3,6-difluorophenylacetonitrile |
261762-54-3 | 1g |
1283CNY | 2021-05-08 | ||
| Fluorochem | 005608-1g |
2-Chloro-3,6-difluorophenylacetonitrile |
261762-54-3 | 1g |
£39.00 | 2022-03-01 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 002271-1g |
2-Chloro-3,6-difluorophenylacetonitrile |
261762-54-3 | 1g |
1283.0CNY | 2021-07-05 | ||
| Apollo Scientific | PC0020-1g |
2-Chloro-3,6-difluorophenylacetonitrile |
261762-54-3 | 98% | 1g |
£39.00 | 2023-09-02 | |
| Apollo Scientific | PC0020-5g |
2-Chloro-3,6-difluorophenylacetonitrile |
261762-54-3 | 98% | 5g |
£175.00 | 2023-09-02 | |
| Apollo Scientific | PC0020-25g |
2-Chloro-3,6-difluorophenylacetonitrile |
261762-54-3 | 98% | 25g |
£695.00 | 2023-09-02 | |
| abcr | AB129637-1 g |
2-Chloro-3,6-difluorophenylacetonitrile, 97%; . |
261762-54-3 | 97% | 1 g |
€109.40 | 2023-07-20 | |
| abcr | AB129637-5 g |
2-Chloro-3,6-difluorophenylacetonitrile, 97%; . |
261762-54-3 | 97% | 5 g |
€351.50 | 2023-07-20 | |
| TRC | C585488-10mg |
2-Chloro-3,6-difluorophenylacetonitrile |
261762-54-3 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C585488-50mg |
2-Chloro-3,6-difluorophenylacetonitrile |
261762-54-3 | 50mg |
$ 65.00 | 2022-06-06 |
2-Chloro-3,6-difluorophenylacetonitrile Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
261762-54-3 (2-Chloro-3,6-difluorophenylacetonitrile) Related Products
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- 886497-54-7(2,3-Dichloro-6-fluorophenylacetonitrile)
- 75279-55-9(2-Chloro-6-fluorophenylacetonitrile)
- 1373920-84-3(6-Chloro-2,3-difluorophenylacetonitrile)
- 261762-94-1(2-Chloro-6-fluoro-3-methylphenylacetonitrile)
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- 1057676-61-5(3-(2-chloro-6-fluorophenyl)propanenitrile)
- 261762-95-2(6-Chloro-2-fluoro-3-methylphenylacetonitrile)
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